Cas no 1368686-14-9 (2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol)

• Product Name: 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol
• CAS No: 1368686-14-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD21878318
• CID: 4594066
• PubChem ID: 82278503
• Update Time: 2025-05-24

2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol Chemical and Physical Properties

Names and Identifiers

• 2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-6'-ol
• 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol

• MDL： MFCD21878318
• Inchi： 1S/C11H13NO/c13-9-2-1-8-6-12-7-11(3-4-11)10(8)5-9/h1-2,5,12-13H,3-4,6-7H2
• InChI Key： CTZYPYOYEBBGPO-UHFFFAOYSA-N
• SMILES： C12(C3=C(CNC1)C=CC(O)=C3)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol

Research Briefing on 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol (CAS: 1368686-14-9)

The compound 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol (CAS: 1368686-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol as a key feature contributing to its pharmacological properties. The compound's ability to interact with various biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways, has been explored in preclinical models. Notably, its spirocyclopropane moiety is believed to enhance metabolic stability and bioavailability, making it a promising scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol exhibits potent activity as a modulator of the serotonin receptor system. The compound showed high selectivity for specific serotonin receptor subtypes, suggesting potential applications in treating neurological disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding mechanisms and structure-activity relationships.

Another significant development involves the compound's role in anti-inflammatory therapies. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol effectively inhibit key pro-inflammatory cytokines in macrophage cell lines. These findings position the compound as a potential lead for developing novel anti-inflammatory agents with improved safety profiles compared to existing therapeutics.

The synthesis of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol has also seen advancements. Recent protocols have optimized yield and purity through innovative catalytic strategies, as detailed in a 2023 Organic Process Research & Development publication. These improvements are critical for scaling up production for further pharmacological evaluation and potential clinical trials.

Looking ahead, researchers are investigating the compound's potential in combination therapies and its pharmacokinetic properties in vivo. Preliminary data suggest favorable tissue distribution and minimal off-target effects, though comprehensive toxicology studies are still underway. The unique spirocyclic architecture of 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol continues to inspire the design of new analogs with tailored biological activities.

In conclusion, 2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-6'-ol (CAS: 1368686-14-9) represents a versatile and promising chemical entity in drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable subject for ongoing research across multiple therapeutic areas. Future studies will likely focus on translational applications and further optimization of its pharmacological profile.